molecular formula C7H6ClNO3 B8238863 4-Amino-3-chloro-5-hydroxybenzoic acid

4-Amino-3-chloro-5-hydroxybenzoic acid

Cat. No. B8238863
M. Wt: 187.58 g/mol
InChI Key: CQHFFNJXLFCNCC-UHFFFAOYSA-N
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Description

4-Amino-3-chloro-5-hydroxybenzoic acid is a useful research compound. Its molecular formula is C7H6ClNO3 and its molecular weight is 187.58 g/mol. The purity is usually 95%.
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properties

IUPAC Name

4-amino-3-chloro-5-hydroxybenzoic acid
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InChI

InChI=1S/C7H6ClNO3/c8-4-1-3(7(11)12)2-5(10)6(4)9/h1-2,10H,9H2,(H,11,12)
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InChI Key

CQHFFNJXLFCNCC-UHFFFAOYSA-N
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Canonical SMILES

C1=C(C=C(C(=C1O)N)Cl)C(=O)O
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Molecular Formula

C7H6ClNO3
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Molecular Weight

187.58 g/mol
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Product Name

4-Amino-3-chloro-5-hydroxybenzoic acid

Synthesis routes and methods

Procedure details

In a 2-liter round-bottomed flask were placed methyl 4-amino-5-chloro-3-methylsulfonyloxybenzoate (8.7 g, 31.1 mmole), 50% aqueous sodium hydroxide (10.1 g, 126 mmole), methanol (250 ml) and water (550 ml). The resulting mixture was refluxed for 3 hours. The reaction mixture was cooled down to room temperature and poured into a mixture of water and ethyl acetate. The aqueous layer was separated, neutralized to pH 6 with concentrated aqueous hydrochloric acid, and extracted with ethyl acetate (3×400 ml). The combined organic layers were washed with water (2×200 ml), dried over anhydrous magnesium sulfate and the solvent eliminated in the rotary evaporator yielding 4.3 g of the expected 4-amino-5-chloro-3-hydroxybenzoic acid (intermediate XII). (1H-NMR, DMSO-d6 12.5(1,bs); 10(1,bs); 7.22(1,s); 5.4(2,s))
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methyl 4-amino-5-chloro-3-methylsulfonyloxybenzoate
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